Cas no 7486-95-5 (3-azatricyclo[4.2.1.02,?]nonan-4-one)

3-azatricyclo[4.2.1.02,?]nonan-4-one structure
7486-95-5 structure
Product Name:3-azatricyclo[4.2.1.02,?]nonan-4-one
CAS No:7486-95-5
MF:C8H11NO
MW:137.179042100906
MDL:MFCD20481983
CID:891635
PubChem ID:303983
Update Time:2025-04-19

3-azatricyclo[4.2.1.02,?]nonan-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-AZA-TRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
    • 3-AZA-TRICYCLO[4.2.1.0*2,5*]NONAN-4-ONE
    • NORBORNANE-AZETIDINONE
    • 3-azatricyclo[4.2.1.02,?]nonan-4-one
    • NSC194651
    • 3-AZATRICYCLO[4.2.1.0(2),?]NONAN-4-ONE
    • 3-azatricyclo[4.2.1.0^{2,5}]nonan-4-one
    • NSC-194651
    • SCHEMBL775365
    • EN300-79903
    • NPAUQPZSOILENA-UHFFFAOYSA-N
    • 7486-95-5
    • 3-azatricyclo[4.2.1.02,5]nonan-4-one
    • AB03868
    • AKOS006359088
    • 3-azatricyclo[4.2.1.0,2,5]nonan-4-one
    • DTXSID101289696
    • Z1203733996
    • 3-azatricyclo[4.2.1.0?,?]nonan-4-one
    • STR05624
    • 3-aza-tricyclo[4.2.1.02,5]nonan-4-one
    • 3-AZATRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
    • 3-azatricyclo[4.2.1.0(2),]nonan-4-one
    • G60019
    • MDL: MFCD20481983
    • Inchi: 1S/C8H11NO/c10-8-6-4-1-2-5(3-4)7(6)9-8/h4-7H,1-3H2,(H,9,10)
    • InChI Key: NPAUQPZSOILENA-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C3CCC2C3)N1

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.0630 (rough estimate)
  • Melting Point: 63-66 °C
  • Boiling Point: 252.03°C (rough estimate)
  • Refractive Index: 1.5470 (estimate)
  • PSA: 29.10000
  • LogP: 0.85970

3-azatricyclo[4.2.1.02,?]nonan-4-one Security Information

3-azatricyclo[4.2.1.02,?]nonan-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B408253-10mg
3-azatricyclo[4.2.1.0,2,5]nonan-4-one
7486-95-5
10mg
$ 50.00 2022-06-07
TRC
B408253-50mg
3-azatricyclo[4.2.1.0,2,5]nonan-4-one
7486-95-5
50mg
$ 185.00 2022-06-07
TRC
B408253-100mg
3-azatricyclo[4.2.1.0,2,5]nonan-4-one
7486-95-5
100mg
$ 275.00 2022-06-07
abcr
AB304597-5 g
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one; 98%
7486-95-5
5 g
€485.00 2023-07-19
Apollo Scientific
OR309424-1g
3-Aza-tricyclo[4.2.1.0*2,5*]nonan-4-one
7486-95-5
1g
£241.00 2025-02-20
Key Organics Ltd
TS-7300-1MG
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one
7486-95-5 >97%
1mg
£37.00 2025-02-08
Key Organics Ltd
TS-7300-5MG
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one
7486-95-5 >97%
5mg
£46.00 2025-02-08
Key Organics Ltd
TS-7300-10MG
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one
7486-95-5 >97%
10mg
£63.00 2025-02-08
Key Organics Ltd
TS-7300-20MG
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one
7486-95-5 >97%
20mg
£76.00 2023-04-17
Key Organics Ltd
TS-7300-5G
(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one
7486-95-5 >97%
5g
£544.00 2025-02-08
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